ethyl 2-[(3-methyl-2-butenoyl)amino]-4-(3-nitrophenyl)-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-(3-methylbut-2-enoylamino)-4-(3-nitrophenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C18H18N2O5S/c1-4-25-18(22)16-14(12-6-5-7-13(9-12)20(23)24)10-26-17(16)19-15(21)8-11(2)3/h5-10H,4H2,1-3H3,(H,19,21)
• InChI Key: UUZWVRMWCRLNRI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC(=CC=C2)[N+](=O)[O-])NC(=O)C=C(C)C
• Molecular Formula: C18H18N2O5S
• Molecular Weight: 374.4 g/mol

Description

Ethyl 2-[(3-methyl-2-butenoyl)amino]-4-(3-nitrophenyl)-3-thiophenecarboxylate is a chemical compound that belongs to the family of thiophene carboxylates. It is commonly used in scientific research applications due to its unique properties and potential benefits. In

Mechanism of Action

The mechanism of action of ethyl 2-[(3-methyl-2-butenoyl)amino]-4-(3-nitrophenyl)-3-thiophenecarboxylate is not fully understood. However, it is believed to exert its effects through the inhibition of specific enzymes and receptors in the body. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. Additionally, it has been shown to modulate the activity of certain neurotransmitter receptors in the brain.
Biochemical and Physiological Effects:
Ethyl 2-[(3-methyl-2-butenoyl)amino]-4-(3-nitrophenyl)-3-thiophenecarboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. Additionally, it has been found to improve cognitive function and memory in animal models of Alzheimer's disease. Furthermore, it has been shown to exhibit anticancer effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-[(3-methyl-2-butenoyl)amino]-4-(3-nitrophenyl)-3-thiophenecarboxylate in lab experiments is its potential to yield novel drugs with therapeutic potential. Additionally, it has been found to exhibit a wide range of biological activities, making it a versatile compound for research purposes. However, one of the limitations of using this compound is its potential toxicity and side effects. It is important to use appropriate safety precautions when handling this compound in the lab.

Future Directions

There are several future directions for research on ethyl 2-[(3-methyl-2-butenoyl)amino]-4-(3-nitrophenyl)-3-thiophenecarboxylate. One area of research is the development of novel drugs based on this compound for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on various biological systems. Furthermore, research is needed to determine the safety and toxicity of this compound in humans. Overall, ethyl 2-[(3-methyl-2-butenoyl)amino]-4-(3-nitrophenyl)-3-thiophenecarboxylate is a promising compound for scientific research with potential applications in drug development and disease treatment.

Scientific Research Applications

Ethyl 2-[(3-methyl-2-butenoyl)amino]-4-(3-nitrophenyl)-3-thiophenecarboxylate has been used in scientific research for various applications. One of the primary uses of this compound is in the synthesis of novel drugs. It has been found to exhibit potential anti-cancer and anti-inflammatory properties. Additionally, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.